Cas no 35989-00-5 (7-methoxy-2,2-dimethyl-2,6-dihydro-pyrano[3,2-c]quinolin-5-one)

7-methoxy-2,2-dimethyl-2,6-dihydro-pyrano[3,2-c]quinolin-5-one structure
35989-00-5 structure
Product Name:7-methoxy-2,2-dimethyl-2,6-dihydro-pyrano[3,2-c]quinolin-5-one
CAS No:35989-00-5
MF:C15H15NO3
MW:257.284504175186
CID:2038894
PubChem ID:14166104
Update Time:2025-04-21

7-methoxy-2,2-dimethyl-2,6-dihydro-pyrano[3,2-c]quinolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-2,2-dimethyl-2,6-dihydro-pyrano[3,2-c]quinolin-5-one
    • 7-methoxyflindersine
    • 8-Methoxyflindersine
    • 8-O-Tigloyldiderroside
    • 7-methoxy-2,2-dimethyl-6H-pyrano[3,2-c]quinolin-5-one
    • 35989-00-5
    • FS-10645
    • CHEMBL3973957
    • Inchi: 1S/C15H15NO3/c1-15(2)8-7-10-13(19-15)9-5-4-6-11(18-3)12(9)16-14(10)17/h4-8H,1-3H3,(H,16,17)
    • InChI Key: YBYSRJYNHOVUKM-UHFFFAOYSA-N
    • SMILES: COC1C2NC(C3C=CC(OC=3C=2C=CC=1)(C)C)=O

Computed Properties

  • Exact Mass: 257.10519334Da
  • Monoisotopic Mass: 257.10519334Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.604
  • Topological Polar Surface Area: 47.6Ų
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